Cas no 33863-78-4 (4-Methyl-N-(3-methylbenzyl)aniline)

4-Methyl-N-(3-methylbenzyl)aniline Properties

Names and Identifiers

• 4-Methyl-N-(3-methylbenzyl)aniline
• SCHEMBL25547404
• 4-methyl-N-[(3-methylphenyl)methyl]aniline
• 33863-78-4
• AKOS000243517
• 4-METHYL-N-(3-METHYLBENZYL)ANILINE
• +Expand

• MDL： MFCD03210609
• InChIKey： ORCFSZPPMKXVGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H17N/c1-12-6-8-15(9-7-12)16-11-14-5-3-4-13(2)10-14/h3-10,16H,11H2,1-2H3
• SMILES： CC1=CC=C(C=C1)NCC2=CC=CC(=C2)C

Computed Properties

• Exact Mass: 211.136099547g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.136099547g/mol
• Heavy Atom Count: 16
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 153.3±25.0 °C at 760 mmHg
• Vapor Pressure: 4.3±0.3 mmHg at 25°C
• Flash Point: 52.5±19.0 °C
• Density: 1.1±0.1 g/cm3